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Compound of Interest

Compound Name: Oleoylethanolamide-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleoylethanolamide (OEA) is an endogenous peroxisome proliferator-activated receptor alpha
(PPAR-0) agonist and a member of the N-acylethanolamine (NAE) family of lipids. It plays a
significant role in the regulation of appetite, body weight, and lipid metabolism. Accurate
guantification of OEA in biological matrices is crucial for understanding its physiological
functions and for the development of therapeutic agents targeting its signaling pathways.
Oleoylethanolamide-d2 (OEA-d2) is a stable isotope-labeled internal standard used for the
accurate quantification of endogenous OEA by mass spectrometry. This document provides
detailed application notes and protocols for the sample preparation of OEA-d2 for analysis,
primarily in plasma samples.

Signaling Pathways of Oleoylethanolamide

OEA exerts its biological effects through the activation of several key signaling pathways.
Understanding these pathways is essential for interpreting the results of OEA analysis in
various physiological and pathological contexts.
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 To cite this document: BenchChem. [Application Notes and Protocols for
Oleoylethanolamide-d2 Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8049940#sample-preparation-techniques-for-
oleoylethanolamide-d2-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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